Teicoplanin A2-3

• CAS: 61036-62-2; 61036-64-4
• Molecular Formula: C88H97Cl2N9O33
• Molecular Weight: 1879.7 g/mol
• InChI: InChI=1S/C88H97Cl2N9O33/c1-3-4-5-6-7-8-9-10-60(108)94-68-74(113)71(110)58(32-101)129-87(68)132-78-55-26-40-27-56(78)126-52-18-14-38(24-47(52)90)77(131-86-67(92-34(2)103)73(112)70(109)57(31-100)128-86)69-84(121)98-66(85(122)123)45-29-42(105)30-54(127-88-76(115)75(114)72(111)59(33-102)130-88)61(45)44-23-37(13-15-49(44)106)63(81(118)99-69)96-83(120)65(40)97-82(119)64-39-21-41(104)28-43(22-39)124-53-25-36(12-16-50(53)107)62(91)80(117)93-48(79(116)95-64)20-35-11-17-51(125-55)46(89)19-35/h11-19,21-30,48,57-59,62-77,86-88,100-102,104-107,109-115H,3-10,20,31-33,91H2,1-2H3,(H,92,103)(H,93,117)(H,94,108)(H,95,116)(H,96,120)(H,97,119)(H,98,121)(H,99,118)(H,122,123)/t48-,57-,58-,59-,62-,63-,64+,65-,66-,67-,68-,69+,70-,71-,72-,73-,74-,75+,76+,77-,86+,87+,88+/m1/s1
• InChIKey: BJNLLBUOHPVGFT-QRZIFLFXSA-N

Teicoplanin A2-3: Purified Glycopeptide for Research

Teicoplanin A2-3 (CAS 91032-36-9) is a purified, single major component of the teicoplanin glycopeptide antibiotic complex, produced by Actinoplanes teichomyceticus [1]. It is a lipoglycopeptide characterized by its specific N-decanoyl fatty acid side chain attached to a common glycopeptide core . As an individual, well-defined molecule (C88H97Cl2N9O33, MW 1879.66), it allows for precise scientific investigation, in contrast to the variable mixture of components (A2-1, A2-2, A2-3, A2-4, A2-5, and A3-1) present in the clinical teicoplanin complex [1]. Commercial availability with high purity (>98% by HPLC) makes it an essential tool for research, analytical method development, and as a reference standard .

Purified single component – eliminates mixture variability for reproducible molecular studies.

High-purity reference standard – supports method development, calibration, and validation.

Defined N-decanoyl side chain – enables structure-activity correlation and pharmacokinetic investigation.

• [1] Bernareggi, A., et al. (1990). Pharmacokinetics of individual components of teicoplanin in man. Journal of Pharmacokinetics and Biopharmaceutics, 18(6), 525–543. View Source

Why Teicoplanin Complex Cannot Substitute Purified A2-3

The teicoplanin complex is a variable mixture of six major components, and lot-to-lot differences in their constitution ratio have been documented [1]. This inherent variability makes the complex unsuitable for applications requiring a defined, reproducible molecular entity. For instance, the individual A2 components exhibit significantly different physicochemical and pharmacokinetic properties that correlate with their increasing lipophilicity from A2-1 to A2-5 [2]. Specifically, Teicoplanin A2-3 possesses a unique N-decanoyl side chain that confers distinct characteristics in terms of plasma protein binding, clearance, and volume of distribution compared to other components [REFS-2, REFS-3]. Substituting with the complex introduces uncontrolled variability, making it impossible to attribute observed biological or analytical results to a specific molecular structure. Therefore, for research, bioanalytical method development, or use as a certified reference standard, the purified single-component Teicoplanin A2-3 is a non-interchangeable and essential material.

Lot-to-lot variability: Teicoplanin complex composition ratios may shift, causing inconsistent results in quantitative assays.

Pharmacokinetic mismatch: Side-chain lipophilicity alters Vss, clearance, and protein binding; the complex does not represent A2-3 behavior.

Uncontrolled molecular identity: A mixture prevents attribution of biological or analytical signals to a specific structure.

• [1] Japanese Society of Pharmaceutical Health Care and Sciences. (2000). Variation of Constitution Ratio of Six Major Components in Teicoplanin Preparations. J-STAGE, 26(3), 345-348. View Source
• [2] Bernareggi, A., et al. (1990). Pharmacokinetics of individual components of teicoplanin in man. Journal of Pharmacokinetics and Biopharmaceutics, 18(6), 525–543. View Source
• [3] Assandri, A., et al. (1987). Binding of teicoplanin to human serum albumin. European Journal of Clinical Pharmacology, 33(2), 191-195. View Source

Quantitative Evidence for Teicoplanin A2-3 Differentiation

Lipophilicity-Dependent Pharmacokinetic Profile

Within the teicoplanin A2 group, Teicoplanin A2-3 has a lipophilicity intermediate to A2-1 and A2-5. This physicochemical property directly influences its pharmacokinetic (PK) parameters. For Teicoplanin A2-3, the volume of distribution at steady state (Vss) is 0.759 L/kg, total clearance (CL) is 0.01 L/hr/kg, renal clearance (CLR) is 0.0059 L/hr/kg, and the fraction unbound in plasma is 0.114 [1]. These values differ significantly from other A2 components due to a highly significant correlation between increasing lipophilicity and these kinetic parameters [1].

Lipophilicity-PK Profile

Head-to-head

Vss: 0.759 L/kg (A2-3) vs. 0.920/0.420 L/kg (A2-1/A2-5)

Supports component-specific PK modeling context

n=5 healthy volunteers, 400 mg IV bolus

Evidence Dimension	Volume of Distribution at Steady State (Vss)
Target Compound Data	0.759 L/kg
Comparator Or Baseline	A2-1: 0.920 L/kg; A2-5: 0.420 L/kg
Quantified Difference	A2-3 Vss is ~18% lower than A2-1 and ~81% higher than A2-5.
Conditions	Healthy human volunteers (n=5) following a single 400 mg intravenous bolus of teicoplanin complex.

Why This Matters

Understanding the specific PK profile of the A2-3 component is critical for developing accurate bioanalytical methods (e.g., LC-MS) that can distinguish it from co-eluting components and for interpreting pharmacokinetic data in complex studies.

• [1] Bernareggi, A., et al. (1990). Pharmacokinetics of individual components of teicoplanin in man. Journal of Pharmacokinetics and Biopharmaceutics, 18(6), 525–543. View Source

Differential Human Serum Albumin Binding Affinity

The individual components of teicoplanin exhibit distinct binding affinities for human serum albumin (HSA). Teicoplanin A2-3 has an association constant (Ka) of 2.86 × 10^4 M⁻¹ [1]. This value is quantitatively different from the other A2 components and is significantly higher than the more polar A3-1 component.

HSA Binding Affinity

Head-to-head

Ka 2.86 × 10⁴ M⁻¹ (A2-3) vs. 2.47–3.87 × 10⁴ (A2-2/A2-5), 0.5 × 10⁴ (A3-1)

Informs free-drug assay development and binding context

Equilibrium dialysis, pH 7.4, 37 °C

Evidence Dimension	Association Constant (Ka) to Human Serum Albumin
Target Compound Data	2.86 × 10^4 M⁻¹
Comparator Or Baseline	A2-2: 2.47 × 10^4 M⁻¹; A2-4: 2.95 × 10^4 M⁻¹; A2-5: 3.87 × 10^4 M⁻¹; A3-1: 5 × 10^3 M⁻¹
Quantified Difference	Ka of A2-3 is 16% higher than A2-2, 26% lower than A2-5, and over 5.7-fold higher than A3-1.
Conditions	In vitro equilibrium dialysis, pH 7.4, 37°C.

Why This Matters

This quantitative binding data is essential for researchers developing or validating free-drug assays, as the unbound fraction is the pharmacologically active species. Using a purified component with a known binding constant ensures assay accuracy.

• [1] Assandri, A., et al. (1987). Binding of teicoplanin to human serum albumin. European Journal of Clinical Pharmacology, 33(2), 191-195. View Source

In Vitro Antibacterial Potency Against Gram-Positive Bacteria

The purified Teicoplanin A2-3 exhibits defined and potent in vitro antibacterial activity against key Gram-positive pathogens. Its activity is quantified by minimum inhibitory concentration (MIC) values against specific strains, allowing for direct potency comparisons. The MIC range for Teicoplanin A2-3 against Clostridium difficile is 0.125-0.25 µg/mL, and against Staphylococcus aureus, it is ≤0.12-8 µg/mL .

In Vitro MIC

Supporting evidence

C. difficile: 0.125–0.25 µg/mL; S. aureus: ≤0.12–8 µg/mL

Supports antimicrobial screening context and activity benchmarking

Complex mode MIC 0.5 µg/mL (S. aureus)

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	C. difficile: 0.125 - 0.25 µg/mL; S. aureus: ≤ 0.12 - 8 µg/mL
Comparator Or Baseline	The teicoplanin complex (mode MIC against S. aureus = 0.5 µg/mL) [1]
Quantified Difference	The lower bound of the A2-3 MIC range (≤0.12 µg/mL) is 4-fold more potent than the mode MIC of the complex (0.5 µg/mL).
Conditions	In vitro broth microdilution or agar dilution susceptibility testing.

Why This Matters

This provides a benchmark for the intrinsic antibacterial activity of the A2-3 component. Researchers can use this purified material to investigate structure-activity relationships (SAR) or as a potency control in antimicrobial susceptibility testing.

• [1] Felmingham, D., et al. (1995). European glycopeptide susceptibility survey of gram-positive bacteria for 1995. Diagnostic Microbiology and Infectious Disease, 21(4), 155-158. View Source

Purity and Defined Molecular Identity as Analytical Standard

Commercially available Teicoplanin A2-3 is offered as a purified single component with a specified purity of >98% by HPLC . This is in stark contrast to the teicoplanin complex, which consists of multiple components with variable and undefined ratios [1].

Purity & Identity

Class-level inference

>98% purity (HPLC), single molecular entity

Essential for method qualification and inter-lab reproducibility

Distinct from variable teicoplanin complex mixture

Evidence Dimension	Purity and Composition
Target Compound Data	Single molecular entity, >98% purity by HPLC
Comparator Or Baseline	Teicoplanin Complex (mixture of A2-1, A2-2, A2-3, A2-4, A2-5, and A3-1 with variable lot-to-lot composition)
Quantified Difference	>98% pure single component vs. a variable 6-component mixture
Conditions	Commercial specification for research-grade material.

Why This Matters

For any laboratory developing and validating an HPLC or LC-MS method for teicoplanin quantification, a high-purity, single-component reference standard like Teicoplanin A2-3 is non-negotiable. The use of an undefined mixture is scientifically unacceptable for method qualification and ensuring inter-laboratory reproducibility.

• [1] Japanese Society of Pharmaceutical Health Care and Sciences. (2000). Variation of Constitution Ratio of Six Major Components in Teicoplanin Preparations. J-STAGE, 26(3), 345-348. View Source

Research and Industrial Applications of Purified Teicoplanin A2-3

Certified Reference Standard for Bioanalytical Methods

The high purity (>98%) and defined molecular identity of Teicoplanin A2-3 make it the ideal primary reference standard for developing, calibrating, and validating quantitative assays for teicoplanin, such as LC-MS/MS . It is essential for establishing methods that require specificity to differentiate A2-3 from other components in biological matrices [1].

Structure-Activity Relationship and Mechanistic Studies

Researchers investigating the specific contribution of the N-decanoyl side chain of Teicoplanin A2-3 to its biological activity or pharmacokinetic behavior require the purified component. Its use allows for precise correlation of molecular structure to specific effects, such as protein binding affinity (Ka = 2.86 × 10^4 M⁻¹) [2] or its Vss (0.759 L/kg) [3], without the confounding variables introduced by other components in the complex.

In Vitro Potency Control for Susceptibility Testing

For microbiology laboratories conducting detailed susceptibility studies, Teicoplanin A2-3 can serve as a defined potency control. Its known MIC range against control strains like C. difficile (0.125-0.25 µg/mL) provides a reproducible benchmark against which the activity of the complex or novel analogs can be compared, enabling more rigorous and quantitative assessments of antibacterial activity .

Application

Selection Property

Validation Focus

Bioanalytical reference standard

High purity, defined identity

LC-MS method specificity & calibration

Structure-activity relationship (SAR) studies

Single component, N-decanoyl side chain

Correlation of side chain to PK/binding properties

Antimicrobial susceptibility screening

Defined MIC benchmark

Activity reference for glycopeptide screening

• [1] Mueller, D. M., et al. (2014). Quantification of teicoplanin in plasma by LC-MS with online sample clean-up and comparison with QMS® assay. Clinical Chemistry and Laboratory Medicine (CCLM), 52(6), 879-887. View Source
• [2] Assandri, A., et al. (1987). Binding of teicoplanin to human serum albumin. European Journal of Clinical Pharmacology, 33(2), 191-195. View Source
• [3] Bernareggi, A., et al. (1990). Pharmacokinetics of individual components of teicoplanin in man. Journal of Pharmacokinetics and Biopharmaceutics, 18(6), 525–543. View Source